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Abstract

Lathodoratin is a naturally occurring 3-ethylchromone that has been identified as a
phytoalexin in the sweet pea, Lathyrus odoratus. This technical guide provides a
comprehensive overview of the discovery, historical research, and known biological activities of
lathodoratin. It includes its physicochemical properties, a summary of its antifungal activity,
and a detailed exploration of its biosynthetic pathway. This document aims to serve as a
foundational resource for researchers interested in the further investigation and potential
therapeutic applications of this unique plant-derived compound.

Introduction

Lathodoratin (3-ethyl-5,7-dihydroxy-4H-chromen-4-one) is a chromone derivative first isolated
from the sweet pea, Lathyrus odoratus[1][2]. It belongs to a class of phenolic compounds that
are of significant interest due to their diverse biological activities. The discovery of lathodoratin
was a result of investigations into the chemical defense mechanisms of plants, specifically the
production of antimicrobial compounds called phytoalexins in response to fungal infection.

Discovery and Historical Research

Lathodoratin was first reported in 1980 by Robeson, Ingham, and Harborne. Their research
focused on identifying the phytoalexins produced by Lathyrus odoratus when challenged with
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the fungus Helminthosporium carbonum. Alongside lathodoratin, its 7-O-methyl ether
derivative, methyl-lathodoratin, was also identified[2].

Subsequent research delved into the biosynthesis of this unique 3-ethylchromone. Studies
revealed that the carbon skeleton of lathodoratin is derived from two distinct biosynthetic
pathways: the phloroglucinol ring is formed from the acetate-malonate pathway, while the ethyl
group and the adjacent two carbons of the pyrone ring originate from the amino acid L-
isoleucine. This biosynthetic origin distinguishes it from many other chromones.

Physicochemical Properties

A summary of the known physicochemical properties of lathodoratin is presented in Table 1.

Property Value Reference
Chemical Formula C11H1004 [Source]
Molecular Weight 206.19 g/mol [Source]

3-ethyl-5,7-dihydroxy-4H-
IUPAC Name [Source]
chromen-4-one

CAS Number 76693-50-0 [Source]
Appearance Solid (predicted)
Solubility Soluble in DMSO (predicted)

Biological Activity

The primary reported biological activity of lathodoratin is its function as a phytoalexin,
exhibiting antifungal properties.

Antifungal Activity

Lathodoratin has been characterized as an antifungal agent, a key characteristic of

phytoalexins that are produced by plants to inhibit the growth of invading pathogens. While the
seminal discovery paper by Robeson et al. (1980) established this activity, specific quantitative
data such as Minimum Inhibitory Concentration (MIC) values against a range of fungal species
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are not readily available in subsequently published literature. The primary fungus used to elicit
the production of lathodoratin was Helminthosporium carbonum. Further research is required
to fully characterize its antifungal spectrum and potency.

Experimental Protocols

Detailed experimental protocols from the original discovery paper are not fully accessible.
However, based on standard phytochemical and microbiological practices, a generalized
workflow for the discovery and characterization of a phytoalexin like lathodoratin can be
outlined.

General Workflow for Phytoalexin Discovery
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Induction and Extraction

Fungal Inoculation
(e.g., Helminthosporium carbonum)
on Lathyrus odoratus

Incubation
Solvent Extraction
of stressed plant tissue

Isolation and Purification
Thin Layer Chromatography (TLC)
for initial separation and visualization
Column Chromatography
(e.g., Silica Gel)

High-Performance Liquid
Chromatography (HPLC) for final purification

Structure Eluicidation Biological Activity Assessment
Mass Spectrometry (MS) | Antifungal Bioassay
to determine molecular weight and formula (e.g., MIC determination)

'

Nuclear Magnetic Resonance (NMR)
(*H, 13C) for structural connectivity

'

UV-Vis Spectroscopy
to identify chromophores

Click to download full resolution via product page

Caption: Generalized workflow for the discovery of phytoalexins.
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Biosynthesis of Lathodoratin

The biosynthesis of lathodoratin is a key area of its historical research. The pathway involves
the condensation of precursors from two major metabolic routes.

) ( )

Provides C2H5-C-C unit Provides phloroglucinol ring

(Polyketide Intermediate)

Cyclization & Aromatization

Click to download full resolution via product page

Caption: Biosynthetic pathway of lathodoratin.

Conclusion and Future Perspectives

Lathodoratin remains a sparsely studied natural product with established origins as a
phytoalexin. While its discovery and biosynthesis have been documented, a significant gap
exists in the literature regarding its full biological activity profile and mechanism of action.
Future research should focus on:

o Re-isolation and full spectroscopic characterization: Modern analytical techniques could
provide more detailed structural information.

o Comprehensive biological screening: Evaluating lathodoratin against a broad panel of
fungal and bacterial pathogens, as well as in assays for other activities such as antioxidant,
anti-inflammatory, and anticancer effects, is warranted.

» Total synthesis: A robust synthetic route would enable the production of larger quantities for
in-depth biological studies and the generation of analogues for structure-activity relationship
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(SAR) studies.

The unique 3-ethylchromone scaffold of lathodoratin presents an interesting template for the
development of new therapeutic agents, particularly in the realm of antifungal drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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